Cas no 712345-03-4 (N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide)

• Product Name: N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide
• CAS No: 712345-03-4
• MF: C₁₈H₂₄Cl₂N₄O₂
• MW: 399.314762115479
• CID: 6435807
• PubChem ID: 991674
• Update Time: 2025-05-25

N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide
• 712345-03-4
• VU0494509-1
• N-(2,5-dichlorophenyl)-2-[4-(piperidine-1-carbonyl)piperazin-1-yl]acetamide
• AKOS000604903
• N-(2,5-dichlorophenyl)-2-(4-(piperidine-1-carbonyl)piperazin-1-yl)acetamide
• Z234866874
• BRD-K06129772-001-02-8
• F1757-0474
• N-(2,5-dichlorophenyl)-2-[4-(1-piperidinylcarbonyl)-1-piperazinyl]acetamide

• Inchi： 1S/C18H24Cl2N4O2/c19-14-4-5-15(20)16(12-14)21-17(25)13-22-8-10-24(11-9-22)18(26)23-6-2-1-3-7-23/h4-5,12H,1-3,6-11,13H2,(H,21,25)
• InChI Key： CXAWUJLFURNRTD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)N1CCN(CC1)CC(=O)NC1C(Cl)=CC=C(Cl)C=1

Computed Properties

• Exact Mass: 398.1276314g/mol
• Monoisotopic Mass: 398.1276314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide

Comprehensive Overview of N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide (CAS No. 712345-03-4)

The compound N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide (CAS No. 712345-03-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This piperazine-derived compound features a unique acetamide backbone coupled with a dichlorophenyl moiety, making it a subject of interest for its potential applications in drug discovery and molecular targeting. Researchers are particularly intrigued by its structural complexity, which allows for versatile interactions with biological systems.

In recent years, the demand for novel piperidine and piperazine derivatives has surged due to their role in modulating central nervous system (CNS) receptors and enzymes. The N-(2,5-dichlorophenyl) group in this compound is a critical functional unit, often associated with enhanced binding affinity and selectivity. This has led to increased searches for "piperazine-based drug candidates" and "acetamide derivatives in medicinal chemistry," reflecting the growing interest in such molecules among scientists and industry professionals.

The synthesis of N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide involves multi-step organic reactions, including amide coupling and carbonyl functionalization. Its CAS No. 712345-03-4 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. Given the rise of AI-driven drug design, this compound has also been explored in in silico studies to predict its pharmacokinetic properties and potential therapeutic uses.

One of the most searched questions related to this compound is: "What are the biological targets of piperazine-acetamide hybrids?" Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs) and ion channels, though further validation is required. Additionally, its dichlorophenyl component has sparked discussions about its metabolic stability and potential as a lead compound for neurodegenerative disease research.

From an industrial perspective, N-(2,5-dichlorophenyl)-2-4-(piperidine-1-carbonyl)piperazin-1-ylacetamide is often cited in patents related to CNS therapeutics and enzyme inhibitors. Its structural features align with trends in fragment-based drug discovery, a hot topic in modern pharmacology. Researchers are also investigating its role in allosteric modulation, a mechanism gaining traction due to its potential for reduced side effects compared to orthosteric drugs.

In summary, CAS No. 712345-03-4 represents a compelling case study in the intersection of medicinal chemistry and drug development. Its intricate design and promising bioactivity profile make it a valuable subject for ongoing research, particularly in areas like precision medicine and targeted therapy. As the scientific community continues to explore its full potential, this compound is poised to remain a focal point in academic and industrial discussions.